Cas no 127264-09-9 (2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol)

• Product Name: 2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol
• CAS No: 127264-09-9
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD09926232
• CID: 1034492
• PubChem ID: 19746808
• Update Time: 2025-05-26

2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)ethanol
• 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethanol
• 2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol
• SCHEMBL3777135
• CCG-321328
• 1,4-Benzodioxin-6-ethanol, 2,3-dihydro-
• ZWKJGSFAORXDED-UHFFFAOYSA-N
• MFCD09926232
• 127264-09-9
• G23567
• 2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethan-1-ol
• Z1020779878
• NS-01563
• DTXSID70599517
• DB-291604
• CS-0308153
• EN300-109852
• AKOS012084726
• 2-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-ethanol
• J-505459

• MDL： MFCD09926232
• Inchi： 1S/C10H12O3/c11-4-3-8-1-2-9-10(7-8)13-6-5-12-9/h1-2,7,11H,3-6H2
• InChI Key： ZWKJGSFAORXDED-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)CCO

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol

Introduction to 2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol (CAS No. 127264-09-9)

2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 127264-09-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzodioxin core structure, has garnered attention due to its unique pharmacophoric features and potential applications in medicinal chemistry. The benzodioxin moiety, also known as a furanocyclopropane derivative, is a key structural element that contributes to the compound's distinct chemical and biological properties.

The ethan-1-ol substituent in the molecular name indicates the presence of an ethanol functional group attached to the benzodioxin scaffold. This arrangement creates a hydroxylated aromatic system that may influence the compound's solubility, metabolic stability, and interaction with biological targets. The structural motif of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol is particularly noteworthy because it combines elements that are frequently explored in drug discovery efforts.

In recent years, there has been growing interest in benzodioxin derivatives due to their reported biological activities. These compounds have been investigated for their potential roles as kinase inhibitors, antiviral agents, and modulators of neurotransmitter systems. The presence of a hydroxyl group at the 6-position of the benzodioxin ring enhances the compound's reactivity and allows for further derivatization, making it a versatile scaffold for synthetic chemistry.

One of the most compelling aspects of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol is its potential as a lead compound for developing novel therapeutic agents. The benzodioxin scaffold is known for its ability to interact with various biological receptors and enzymes, which has led to its exploration in treatments for neurological disorders, cancer, and inflammatory conditions. Current research in this area focuses on optimizing the pharmacokinetic properties of these molecules while maintaining or enhancing their biological efficacy.

The synthesis of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cyclization reactions to form the benzodioxin ring system followed by functional group interconversions to introduce the ethanol moiety. Advances in catalytic processes have enabled more efficient and sustainable routes to these complex structures, reducing the environmental impact of their production.

From a computational chemistry perspective, 2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol has been subjected to extensive molecular modeling studies to elucidate its binding interactions with target proteins. These studies provide critical insights into how the molecule might behave within a biological system and guide the design of next-generation analogs with improved potency and selectivity. High-throughput virtual screening (HTVS) has been particularly valuable in identifying promising derivatives for further experimental validation.

The pharmacological profile of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-ol is being actively investigated in preclinical models. Initial studies suggest that this compound exhibits moderate activity against certain kinases associated with cancer cell proliferation. Additionally, its ability to modulate neurotransmitter release has sparked interest in potential applications for treating neurodegenerative diseases. The hydroxyl group at position 6 appears to play a crucial role in these interactions by facilitating hydrogen bonding with key residues in protein binding pockets.

In terms of drug development pipelines, 2-(2,3-dihydro-1,4-benzodioxin-6-ylenthanenol) represents an early-stage candidate that requires further optimization before entering clinical trials. Researchers are exploring strategies to enhance its metabolic stability and reduce potential side effects through structural modifications. Techniques such as crystallographic studies and NMR spectroscopy are being employed to refine our understanding of its three-dimensional structure and dynamics.

The future directions for research on CAS No 127264099 include exploring its role in combination therapies and investigating its mechanism of action in greater detail. Given the complexity of biological systems, understanding how this compound interacts with multiple targets simultaneously could unlock new therapeutic strategies. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into tangible medical benefits.

Overall,benzodioxin derivatives like 127264099 continue to be powerful tools for drug discovery due to their structural versatility and biological relevance. As synthetic methodologies evolve and computational tools become more sophisticated,the potential applications for compounds such as 127264099 will undoubtedly expand, offering hope for novel treatments across a wide range of diseases.